Cas no 824969-15-5 (Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- structure
824969-15-5 structure
Product name:Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
CAS No:824969-15-5
MF:C17H13Cl2N3O
MW:346.210621595383
CID:689614
PubChem ID:21897962

Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
    • 3,4-dichloro-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide
    • DTXSID90619680
    • 824969-15-5
    • SCHEMBL5738513
    • Inchi: InChI=1S/C17H13Cl2N3O/c1-10-15(16(22-21-10)11-5-3-2-4-6-11)20-17(23)12-7-8-13(18)14(19)9-12/h2-9H,1H3,(H,20,23)(H,21,22)
    • InChI Key: YQWNOKHSJDHINH-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl

Computed Properties

  • Exact Mass: 345.0435674g/mol
  • Monoisotopic Mass: 345.0435674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 57.8Ų

Benzamide, 3,4-dichloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Related Literature

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